An In-depth Technical Guide to the Synthesis of Benzyl 4-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate
An In-depth Technical Guide to the Synthesis of Benzyl 4-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of Benzyl 4-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate, a key intermediate in pharmaceutical research. This document details the primary synthesis pathway, alternative methodologies, experimental protocols, and relevant quantitative data to support drug development and chemical synthesis endeavors.
Introduction
Benzyl 4-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate is a Weinreb amide derivative of 1-(benzyloxycarbonyl)piperidine-4-carboxylic acid. Weinreb amides, or N-methoxy-N-methylamides, are valuable intermediates in organic synthesis due to their ability to react with organometallic reagents to form ketones without the common side reaction of over-addition to form tertiary alcohols.[1][2] This stability is attributed to the formation of a stable chelated tetrahedral intermediate.[2] The synthesis of this target molecule is crucial for the development of various therapeutic agents.
Primary Synthesis Pathway
The most common and direct route for the synthesis of Benzyl 4-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate involves the coupling of its corresponding carboxylic acid precursor, 1-(Benzyloxycarbonyl)piperidine-4-carboxylic acid, with N,O-dimethylhydroxylamine. This reaction is typically facilitated by a peptide coupling agent. A widely used and effective method employs a carbodiimide-based coupling reagent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) in conjunction with an additive such as 1-Hydroxybenzotriazole (HOBt) to improve efficiency and suppress side reactions.
The overall reaction is as follows:
Caption: Primary synthesis pathway for the target compound.
Experimental Protocol
This protocol is adapted from a well-established procedure for the synthesis of the analogous 1-Boc-protected compound.[2]
Materials:
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1-(Benzyloxycarbonyl)piperidine-4-carboxylic acid
-
N,O-Dimethylhydroxylamine hydrochloride
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1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)
-
1-Hydroxybenzotriazole (HOBt)
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Triethylamine (TEA)
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Dimethylformamide (DMF)
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Ethyl acetate (EtOAc)
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1N Hydrochloric acid (HCl)
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Saturated sodium bicarbonate solution (NaHCO₃)
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Brine
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Magnesium sulfate (MgSO₄)
Procedure:
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To a round-bottom flask, add 1-(Benzyloxycarbonyl)piperidine-4-carboxylic acid (1.0 eq) and N,O-dimethylhydroxylamine hydrochloride (1.5 eq).
-
Add DMF to form a suspension and stir at room temperature.
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Add triethylamine (2.0 eq) to the stirred suspension.
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After 10 minutes of stirring, add HOBt (1.2 eq) and EDCI (1.2 eq) sequentially to the reaction mixture.
-
Allow the reaction to stir overnight at room temperature.
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Concentrate the reaction mixture under reduced pressure to remove the DMF.
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Dissolve the resulting residue in 1N HCl and extract with ethyl acetate (3x).
-
Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.
-
Dry the organic phase over MgSO₄, filter, and concentrate in vacuo to yield the product.
Quantitative Data
The following table summarizes the reactant quantities for the synthesis, based on the protocol for the analogous 1-Boc-protected compound.[2]
| Reactant/Reagent | Molar Eq. | Molecular Weight ( g/mol ) | Sample Amount (for 10.2 mmol scale) |
| 1-(Benzyloxycarbonyl)piperidine-4-carboxylic acid | 1.0 | 263.29 | 2.69 g |
| N,O-Dimethylhydroxylamine hydrochloride | 1.5 | 97.54 | 1.5 g |
| Triethylamine (TEA) | 2.0 | 101.19 | 2.8 mL |
| 1-Hydroxybenzotriazole (HOBt) | 1.2 | 135.13 | 1.62 g |
| 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) | 1.2 | 191.70 | 2.3 g |
| Product Yield | N/A | 306.37 | Expected to be high |
Note: The reported yield for the 1-Boc analog was >100%, suggesting the presence of residual solvent or impurities in the crude product. Further purification may be required.[2]
Alternative Synthesis Pathways
Several other methods are available for the synthesis of Weinreb amides from carboxylic acids and can be applied to produce Benzyl 4-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate.
N-Acylbenzotriazole Intermediate Method
This method involves a two-step, one-pot reaction where the carboxylic acid is first converted to an N-acylbenzotriazole, which then reacts with N,O-dimethylhydroxylamine hydrochloride.[3] This approach offers mild reaction conditions and simple work-up procedures.[3]
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Activation Step: Reaction of the carboxylic acid with benzotriazole derivatives.
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Coupling Step: The activated intermediate reacts with N,O-dimethylhydroxylamine hydrochloride in the presence of a base.
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Typical Yields: 73-97% for various substrates.[3]
Carbonyldiimidazole (CDI) Activation Method
Activation of the carboxylic acid with 1,1'-carbonyldiimidazole (CDI) provides a good alternative to carbodiimide-based coupling agents.[4][5] This method is particularly useful for substrates sensitive to the conditions required for acid chloride formation.[5]
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Activation Step: The carboxylic acid reacts with CDI, releasing CO₂ and imidazole to form an activated acylimidazole intermediate.
-
Coupling Step: The intermediate reacts with N,O-dimethylhydroxylamine hydrochloride.
Phosphorus-Based Reagent Methods
Phosphorus-based reagents can also facilitate the direct conversion of carboxylic acids to Weinreb amides.
-
P[NCH₃(OCH₃)]₃ Reagent: This powerful reagent converts a wide range of carboxylic acids, including sterically hindered ones, to Weinreb amides in excellent yields.[6] The reaction is typically performed in toluene at 60°C.[6]
-
PPh₃/I₂ System: The combination of triphenylphosphine and iodine is effective for this transformation.[1] A polymer-supported triphenylphosphine can be used to simplify product purification.[1]
Experimental Workflow and Logic
The following diagram illustrates the logical workflow for the synthesis and purification of the target compound using the primary pathway.
Caption: Step-by-step experimental workflow diagram.
Conclusion
The synthesis of Benzyl 4-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate can be reliably achieved through the coupling of 1-(Benzyloxycarbonyl)piperidine-4-carboxylic acid with N,O-dimethylhydroxylamine using standard peptide coupling reagents like EDCI/HOBt. This method is straightforward and generally provides high yields. For substrates where this primary method may be suboptimal, a variety of alternative pathways utilizing different activating agents are available, offering flexibility for researchers and drug development professionals. The methodologies and data presented in this guide provide a solid foundation for the successful synthesis of this important chemical intermediate.
References
- 1. Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine - PMC [pmc.ncbi.nlm.nih.gov]
- 2. 1-Boc-4-[methoxy(methyl)carbamoyl]piperidine | 139290-70-3 [chemicalbook.com]
- 3. arkat-usa.org [arkat-usa.org]
- 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
- 5. researchgate.net [researchgate.net]
- 6. A Powerful Reagent for Synthesis of Weinreb Amides Directly from Carboxylic Acids [organic-chemistry.org]
